Cas no 866923-64-0 (1-(Mercaptomethyl)cyclopropaneacetonitrile)

• Product Name: 1-(Mercaptomethyl)cyclopropaneacetonitrile
• CAS No: 866923-64-0
• MF: C₆H₉NS
• MW: 127.207360029221
• CID: 718910
• PubChem ID: 9964091
• Update Time: 2025-10-15

1-(Mercaptomethyl)cyclopropaneacetonitrile Chemical and Physical Properties

Names and Identifiers

• Cyclopropaneacetonitrile,1-(mercaptomethyl)-
• 1-(mercaptomethyl)cyclopropane acetonitrile
• Thiomethyl Cyclopropyl Acetonitrile
• 2-[1-(sulfanylmethyl)cyclopropyl]acetonitrile
• Cyclopropaneacetonitrile, 1-(mercaptomethyl)-
• (1-Mercaptomethyl-cyclopropyl)-acetonitrile
• 2-(1-(Mercaptomethyl)cyclopropyl)acetonitrile
• 1-(Mercaptomethyl)cyclopropaneacetonitrile

• Inchi： 1S/C6H9NS/c7-4-3-6(5-8)1-2-6/h8H,1-3,5H2
• InChI Key： OLWNQZQSMXQENR-UHFFFAOYSA-N
• SMILES： C1(CS)(CC#N)CC1

Computed Properties

• Exact Mass: 127.04557046g/mol
• Monoisotopic Mass: 127.04557046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 24.8Ų

Experimental Properties

• Density: 1.080±0.06 g/cm3(Predicted)
• Boiling Point: 248.6±13.0 °C(Predicted)
• pka: 10.41±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Nitriles
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organic cyanides Nitriles

Additional information on 1-(Mercaptomethyl)cyclopropaneacetonitrile

Introduction to 1-(Mercaptomethyl)cyclopropaneacetonitrile (CAS No. 866923-64-0)

1-(Mercaptomethyl)cyclopropaneacetonitrile, identified by the Chemical Abstracts Service Number (CAS No.) 866923-64-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of nitrile derivatives, characterized by the presence of a cyano group (-CN) and a thiol (-SH) moiety attached to a cyclopropane ring. The unique structural features of this molecule make it a valuable intermediate in synthetic chemistry, particularly in the development of novel therapeutic agents.

The cyclopropane ring in 1-(Mercaptomethyl)cyclopropaneacetonitrile introduces rigidity to the molecular framework, which can influence the compound's interactions with biological targets. This structural motif has been extensively studied for its potential in modulating enzyme activity and receptor binding. The thiol group, on the other hand, provides a reactive site for further functionalization, enabling the synthesis of more complex derivatives. These properties make the compound a versatile tool in medicinal chemistry and drug discovery.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease pathways. 1-(Mercaptomethyl)cyclopropaneacetonitrile has emerged as a promising candidate in this area due to its ability to engage with biological systems in multiple ways. For instance, studies have demonstrated its potential in inhibiting specific kinases and enzymes implicated in cancer progression. The nitrile group can participate in hydrogen bonding and hydrophobic interactions, enhancing binding affinity to protein targets.

One of the most intriguing aspects of 1-(Mercaptomethyl)cyclopropaneacetonitrile is its role as a precursor in the synthesis of more complex pharmacophores. Researchers have leveraged its reactivity to introduce additional functional groups, such as halogens or alcohols, which can further tailor its biological activity. This adaptability has led to the exploration of its use in designing molecules with enhanced selectivity and potency.

The pharmaceutical industry has shown particular interest in 1-(Mercaptomethyl)cyclopropaneacetonitrile due to its potential applications in treating inflammatory and neurodegenerative disorders. Preliminary studies suggest that derivatives of this compound may exhibit anti-inflammatory properties by modulating cytokine production and immune cell signaling. Additionally, its structural features have been investigated for their ability to interact with neuroreceptors, making it a candidate for developing treatments against conditions like Alzheimer's disease.

Synthetic methodologies for preparing 1-(Mercaptomethyl)cyclopropaneacetonitrile have also seen significant advancements. Modern techniques, such as transition-metal-catalyzed cross-coupling reactions and organometallic chemistry, have enabled more efficient and scalable production processes. These innovations have not only improved the availability of the compound but also opened new avenues for structural diversification.

The chemical stability of 1-(Mercaptomethyl)cyclopropaneacetonitrile is another critical factor that influences its utility in research and industrial applications. The thiol group is sensitive to oxidation, necessitating careful handling under inert conditions to prevent degradation. However, this sensitivity also allows for controlled reactions with oxidizing agents, facilitating the introduction of additional functional groups when needed.

In conclusion, 1-(Mercaptomethyl)cyclopropaneacetonitrile (CAS No. 866923-64-0) represents a fascinating compound with diverse applications in pharmaceutical research and drug development. Its unique structural features, reactivity, and synthetic versatility make it an invaluable asset for chemists and biologists alike. As ongoing research continues to uncover new possibilities for this molecule, its significance in advancing therapeutic interventions is likely to grow further.